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Compound of Interest

Compound Name:
5-Bromo-2-

(trifluoromethoxy)phenol

CAS No.: 1048963-39-8

Cat. No.: B1441415

Get Quote

5-Bromo-2-(trifluoromethoxy)phenol is a halogenated organic compound. Its chemical

structure necessitates that it be treated as hazardous waste. While a specific Safety Data

Sheet (SDS) for this exact isomer is not readily available, data from the closely related

compound, 2-Bromo-5-(trifluoromethyl)phenol, reveals significant hazards that inform our

disposal strategy. The compound is classified as causing severe skin burns and eye damage.

[1][2] This corrosive nature, combined with acute toxicity if swallowed, inhaled, or in contact

with skin, underscores the need for meticulous handling and disposal to prevent injury and

environmental release.[1][2]

The core principle of this protocol is waste segregation. Halogenated organic compounds

should never be mixed with non-halogenated organic waste streams.[3][4] Mixing can create

complex, unidentifiable, and potentially reactive mixtures, leading to significantly higher

disposal costs and safety risks.[4]
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A precise understanding of a chemical's properties is fundamental to its safe management. The

table below summarizes key data for a closely related and representative compound, 2-Bromo-

5-(trifluoromethyl)phenol, which should be used as a conservative guide for handling 5-Bromo-
2-(trifluoromethoxy)phenol.

Property Value Source

Molecular Formula C₇H₄BrF₃O [5]

CAS Number 402-05-1 [5]

Appearance White to low-melting solid [5]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[1]

Signal Word Danger [1]

Immediate Pre-Disposal Checklist & Personal
Protective Equipment (PPE)
Before beginning any disposal procedures, ensure you are operating in a designated and

properly equipped area.

Location: All handling and segregation of 5-Bromo-2-(trifluoromethoxy)phenol waste must

be conducted within a certified chemical fume hood.[6][7]

Emergency Equipment: Confirm that an eyewash station and safety shower are

unobstructed and within a 10-second travel distance.[1]

Spill Kit: Have a chemical spill kit rated for halogenated organic compounds readily

accessible.

Adherence to the correct PPE is non-negotiable.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). Consider double-

gloving.[7]

Prevents skin contact, as the

compound causes severe

burns.[1]

Eye Protection
Chemical safety goggles and a

face shield.[1][7]

Protects against splashes that

can cause serious, irreversible

eye damage.[1]

Protective Clothing
A flame-retardant and

chemical-resistant lab coat.

Shields skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH/MSHA approved

respirator may be required if

there is a risk of generating

dusts or aerosols.[2]

Prevents irritation to the

respiratory system.

Step-by-Step Disposal Protocol
The fundamental rule for the disposal of 5-Bromo-2-(trifluoromethoxy)phenol is that it must

be managed as hazardous waste. Under no circumstances should this chemical be disposed of

in the regular trash or poured down the drain.[8][9]

Step 1: Waste Segregation and Collection
Proper segregation at the point of generation is the most critical step.

Solid Waste:

Designate a specific, puncture-proof, and sealable container for solid 5-Bromo-2-
(trifluoromethoxy)phenol waste.

Place all contaminated disposable materials, such as gloves, pipette tips, weigh boats,

and absorbent pads, directly into this container.[10]

Empty containers that once held the pure compound should also be placed in this solid

waste stream after being triple-rinsed with a suitable solvent (e.g., ethanol or acetone).
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The rinsate must be collected as liquid hazardous waste (see below).

Liquid Waste:

Designate a separate, clearly labeled, and chemically compatible (e.g., glass or HDPE)

container for liquid waste.[4]

Collect all solutions containing 5-Bromo-2-(trifluoromethoxy)phenol and any solvent

rinsate from cleaning contaminated glassware in this container.

Crucially, label this container as "Halogenated Organic Waste."[3][11] This prevents

accidental mixing with non-halogenated streams.

Step 2: Waste Container Labeling
Proper labeling is a regulatory requirement and essential for safety.

Affix a hazardous waste label to every waste container immediately upon its first use.

Clearly write the full chemical name: "5-Bromo-2-(trifluoromethoxy)phenol Waste."

List all other components in the container (e.g., "Methanol," "Contaminated Gloves").

Mark the appropriate hazard pictograms (e.g., Corrosive, Health Hazard).

Keep the container closed at all times, except when adding waste.[4]

Step 3: Storage
Store the sealed and labeled hazardous waste containers in a designated Satellite

Accumulation Area (SAA). This area should be:

Secure and accessible only to authorized personnel.[6]

In a secondary containment bin to prevent the spread of potential leaks.

Away from incompatible materials, particularly strong bases.[2]

Spill Management Protocol
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Accidents require a swift and correct response to mitigate harm.

Small Spills (within a fume hood):

Ensure your PPE is intact.

Contain the spill using an inert absorbent material like vermiculite, dry sand, or a

commercial spill pad.[1][10]

Carefully sweep or scoop the absorbed material into your designated solid hazardous

waste container.[12]

Decontaminate the spill area with a suitable solvent, collecting all cleaning materials as

hazardous waste.

Large Spills or Spills Outside a Fume Hood:

Evacuate the immediate area and alert colleagues.

If safe to do so, eliminate any nearby ignition sources.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team immediately.[7]

Prevent entry into the contaminated area.

Waste Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from working with 5-Bromo-2-(trifluoromethoxy)phenol.
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Caption: Disposal workflow for 5-Bromo-2-(trifluoromethoxy)phenol.

Final Disposal Logistics
The ultimate disposal of this hazardous waste must be handled by professionals.

Contact your EHS Department: Your institution's Environmental Health and Safety

department is your primary resource. They will have established procedures for the collection
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of hazardous waste from laboratories.[6][8]

Schedule a Pickup: Follow your institution's protocol to schedule a waste pickup. Ensure all

containers are properly sealed and labeled before the scheduled time.[4]

Documentation: Complete any required waste disposal forms or manifests accurately. Retain

copies for your laboratory's records.

By adhering to these procedures, you contribute to a culture of safety and environmental

stewardship, ensuring that your valuable research does not come at the cost of personal or

ecological well-being.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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